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Introduction

Limonene dioxide (LDO), a bio-based epoxide derived from citrus peel waste, is emerging as
a sustainable alternative to petroleum-based monomers in the formulation of 3D printing resins.
[1] Its potential applications extend beyond creating inert objects, with growing interest in its
use for biomedical devices and drug delivery systems. This is largely due to the known
bioactive properties of limonene, including its anti-inflammatory, antioxidant, and anticancer
effects.[2][3][4] These application notes provide a comprehensive overview of the current state
of 3D printing with LDO-based resins, detailing experimental protocols and exploring their
potential in drug development. While direct studies on drug release from 3D printed LDO
structures are nascent, this document extrapolates from the known biological activities of
limonene to propose future research directions and potential therapeutic applications.

Data Presentation
Table 1: Formulation and Printing Parameters for LDO-
Based Resins
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Table 2: Mechanical and Thermal Properties of 3D
Printed LDO-Based Objects
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Property Value Test Method Reference
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Experimental Protocols

Protocol 1: Preparation of a Limonene Dioxide-Based
Resin for Stereolithography (SLA) 3D Printing

Objective: To prepare a photocurable resin suitable for SLA 3D printing, based on the
formulation described by Coste et al. (2024).

Materials:

e Limonene Dioxide (LDO)

e Acrylated Epoxidized Soybean Oil (AESO)

o Trimethylolpropane Triacrylate (TMPTA)

o Phenyl-bis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO) (Photoinitiator)
e Photoacid generator (PAG) (e.g., diaryliodonium salt)

» \ortex stirrer

 Ultrasonic bath

e SLA 3D printer (e.g., Voxelab Polaris 2K Color LCD)
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« Isopropanol (for washing)

Procedure:

In a light-protected vial, add the desired amount of LDO.

e Add the photoinitiators, BAPO and PAG, to the LDO. The total photoinitiator concentration
should be 1 wt% of the final resin mixture (0.5 wt% each).

e Mix the components in an ultrasonic bath for 2 minutes to ensure complete dissolution of the
photoinitiators.

o Add AESO and TMPTA to the mixture according to the desired weight percentages (see
Table 1).

e Homogenize the final mixture using a vortex stirrer for 1 minute.

e The resin is now ready to be poured into the vat of the SLA 3D printer.

Protocol 2: 3D Printing and Post-Processing of LDO-
Based Objects

Objective: To fabricate a 3D object using the prepared LDO-based resin and to perform
necessary post-processing steps.

Equipment:

e SLA 3D printer with a 405 nm light source

Computer with slicing software

Ultrasonic bath

UV curing chamber

Personal Protective Equipment (PPE): gloves, safety glasses

Procedure:
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e Load the 3D model (in .stl format) into the slicing software.

o Set the printing parameters: layer thickness of 0.1 mm and an exposure time of 20 seconds
per layer are recommended starting points.

e Pour the prepared LDO-based resin into the printer's vat.
 Start the printing process.
e Once the print is complete, carefully remove the build platform.

e Submerge the printed object in isopropanol and use an ultrasonic bath for 3-5 minutes to
remove any uncured resin.

e Gently dry the object with compressed air.

e Place the object in a UV curing chamber and post-cure for 30 minutes to ensure complete
polymerization and enhance mechanical properties.

Protocol 3: Characterization of 3D Printed LDO-Based
Materials

Objective: To evaluate the thermal and mechanical properties of the printed objects.
Methods:

o Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the conversion of the epoxy and
acrylate groups during polymerization. Monitor the disappearance of characteristic peaks for
these groups.

 Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (TQ)
of the cured material. A typical method involves heating the sample from 0 °C to 200 °C,
cooling to -90 °C, and then heating again to 200 °C at a rate of 10 °C/min. The Tg is
determined from the second heating curve.

¢ Dynamic Mechanical Analysis (DMA): To measure the storage modulus (E"), loss modulus
(E"), and tan delta as a function of temperature. This provides information on the viscoelastic
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properties and the Tg of the material.

Potential Applications in Drug Development

The inherent biological activities of limonene suggest that 3D printed devices from LDO-based
resins could be designed for controlled drug delivery and as bioactive implants.

Localized Anti-Cancer Therapy

Limonene has been shown to have anti-tumor properties by inducing apoptosis through the
modulation of key signaling pathways.[2] A 3D printed LDO-based implant could be loaded with
a chemotherapeutic agent and surgically placed at a tumor resection site. The implant would
not only provide structural support but also locally release the drug and exert its own anti-
cancer effects, potentially reducing the need for systemic chemotherapy and its associated side
effects.

Anti-Inflammatory Devices

Chronic inflammation is a hallmark of many diseases. Limonene possesses anti-inflammatory
properties.[3] 3D printed scaffolds or implants made from LDO-based resins could be used in
applications such as periodontal disease treatment or as coatings for orthopedic implants to
reduce local inflammation and improve healing.

Signaling Pathways and Experimental Workflows

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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